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Compound of Interest

Compound Name: 4-Isopropylbenzenesulfonic acid

Cat. No.: B096043

For Immediate Release

This whitepaper provides a detailed technical overview of 4-Isopropylbenzenesulfonic acid,
also known as p-cumenesulfonic acid. It is intended for researchers, scientists, and
professionals in drug development and organic synthesis. This document outlines the
molecule's structural and chemical properties, summarizes key quantitative data, and provides
a representative experimental protocol for its synthesis.

Introduction

4-1sopropylbenzenesulfonic acid is an aromatic sulfonic acid that plays a significant role as a
catalyst and intermediate in various industrial and laboratory-scale chemical processes.[1][2]
Characterized by a benzene ring substituted with an isopropyl group and a sulfonic acid group
at the para position, its structure imparts both hydrophobic and hydrophilic properties.[1][2] This
amphiphilic nature makes it effective as a surfactant and hydrotrope, capable of increasing the
solubility of other substances in aqueous solutions. The presence of the strong sulfonic acid
group also makes it a valuable acid catalyst in organic reactions such as esterification and
condensation.[3] It is a key intermediate in the production of dyes, pharmaceuticals, and other
specialty chemicals.[1]

Molecular Structure and Identifiers

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b096043?utm_src=pdf-interest
https://www.benchchem.com/product/b096043?utm_src=pdf-body
https://www.benchchem.com/product/b096043?utm_src=pdf-body
https://www.solubilityofthings.com/4-isopropylbenzenesulfonic-acid
https://cymitquimica.com/cas/16066-35-6/
https://www.solubilityofthings.com/4-isopropylbenzenesulfonic-acid
https://cymitquimica.com/cas/16066-35-6/
https://m.chemicalbook.com/ProductChemicalPropertiesCB9884027_EN.htm
https://www.solubilityofthings.com/4-isopropylbenzenesulfonic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

4-1sopropylbenzenesulfonic acid is an organosulfur compound with a well-defined structure.
[4] The isopropyl group is an ortho-, para-directing activator on the benzene ring, meaning that
during its synthesis via electrophilic aromatic substitution, the sulfonic acid group is
predominantly directed to the para position due to steric hindrance at the ortho positions.

Molecular Formula: CoH1203S[1][4]
Chemical Structure:
e SMILES: CC(C)C1=CC=C(C=C1)S(=0)(=0)O[1][4]

e InChl: INChI=1S/C9H1203S/c1-7(2)8-3-5-9(6-4-8)13(10,11)12/h3-7H,1-2H3,(H,10,11,12)[1]
[4]

Key Identifiers:
o |[UPAC Name: 4-propan-2-ylbenzenesulfonic acid[4]
e CAS Number: 16066-35-6[1][4]

e Synonyms: p-Cumenesulfonic acid, p-Isopropylbenzenesulfonic acid, 4-(1-
Methylethyl)benzenesulfonic acid.[1]

Physicochemical and Quantitative Data

The properties of 4-Isopropylbenzenesulfonic acid are summarized in the table below. The
compound is typically a white to off-white crystalline solid at room temperature and is readily
soluble in water and other polar organic solvents.[1][2]
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Property Value Reference(s)

Molecular Weight 200.25 - 200.27 g/mol [11[3]

Exact Mass 200.05071541 Da [4]

) o White to off-white crystalline

Physical Description ] [1112]
solid

Melting Point 87.0 °C (360.15 K) [1]

- , 167 - 300.0 °C (440.15 -

Boiling Point [11[3]
573.15 K)

Density 1.18 - 1.233 g/cm3 (Predicted) [11[3]

pKa (Predicted) -0.45 +0.50 [3]

XLogP3 (Predicted) 1.9 [4]

Water Solubility Readily soluble [2]

Topological Polar Surface Area  62.8 A2 [5]

Experimental Protocol: Synthesis

The most common industrial method for synthesizing 4-Isopropylbenzenesulfonic acid is

through the direct sulfonation of cumene (isopropylbenzene). This process is an electrophilic

aromatic substitution reaction.

Principle:

Cumene is treated with a strong sulfonating agent, such as concentrated sulfuric acid. The

electrophile, sulfur trioxide (SO3), attacks the electron-rich benzene ring of cumene. The

resulting sulfonic acid can then be used directly or neutralized with a base like sodium

hydroxide to produce its corresponding salt.

Materials and Reagents:

e Cumene (Isopropylbenzene)

o Concentrated Sulfuric Acid (98%)
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Ice-water bath

Reaction vessel with stirring mechanism and temperature control

Procedure:

Reaction Setup: Equip a reaction vessel with a stirrer, thermometer, and a dropping funnel.
Place the vessel in an ice-water bath to control the reaction temperature.

Sulfonation: Charge the reaction vessel with cumene. While maintaining vigorous stirring and
a controlled temperature (typically between 15-25°C), slowly add concentrated sulfuric acid
from the dropping funnel. The molar ratio of sulfuric acid to cumene is generally maintained
between 1:1.6 and 1:2.0.

Reaction Completion: After the addition of sulfuric acid is complete, continue to stir the
mixture at a controlled temperature (e.g., 20-25°C) for a period of 1 to 3 hours to ensure the
reaction proceeds to completion.

Work-up: The resulting product, 4-isopropylbenzenesulfonic acid, can be purified. One
common method involves pouring the reaction mixture into an ice-water mixture, which
causes the product to precipitate or separate, allowing for its isolation.

Visualization of Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 4-

Isopropylbenzenesulfonic acid from cumene.
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Synthesis Workflow of 4-Isopropylbenzenesulfonic Acid
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Caption: Workflow for the synthesis of 4-lsopropylbenzenesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. CAS 16066-35-6: 4-Isopropylbenzenesulfonic acid [cymitquimica.com]

3. p-cumenesulphonic acid CAS#: 16066-35-6 [m.chemicalbook.com]

4. 4-1sopropylbenzenesulfonic acid | C9H1203S | CID 6640 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [A Technical Guide to 4-Isopropylbenzenesulfonic Acid:
Structure, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096043#4-isopropylbenzenesulfonic-acid-molecular-
structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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